1'-methyl-3-propoxy-1,4'-bipiperidine

• IUPAC Name: 1-methyl-4-(3-propoxypiperidin-1-yl)piperidine
• InChI: InChI=1S/C14H28N2O/c1-3-11-17-14-5-4-8-16(12-14)13-6-9-15(2)10-7-13/h13-14H,3-12H2,1-2H3
• InChI Key: UHHYTTJLBAYFIX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CCCN(C1)C2CCN(CC2)C
• Molecular Formula: C14H28N2O
• Molecular Weight: 240.38 g/mol

Description

1-methyl-3-propoxy-1,4'-bipiperidine, also known as MPPB, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound belongs to the class of piperidine derivatives and has been found to have several interesting properties that make it useful in various research applications.

Mechanism of Action

1'-methyl-3-propoxy-1,4'-bipiperidine acts as a selective antagonist at the 5-HT1A receptor, which is a subtype of the serotonin receptor. This receptor is involved in the regulation of mood, anxiety, and stress, among other things. By blocking the 5-HT1A receptor, 1'-methyl-3-propoxy-1,4'-bipiperidine can modulate the activity of serotonin in the brain, which can have a variety of effects on behavior and physiology.
Biochemical and Physiological Effects:
1'-methyl-3-propoxy-1,4'-bipiperidine has been shown to have a variety of biochemical and physiological effects in various animal models. Some of these effects include a reduction in anxiety-like behavior, an increase in exploratory behavior, and a decrease in stress-induced hyperthermia. 1'-methyl-3-propoxy-1,4'-bipiperidine has also been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1'-methyl-3-propoxy-1,4'-bipiperidine in scientific research is its selectivity for the 5-HT1A receptor. This allows researchers to specifically target this receptor and study its role in various physiological and behavioral processes. However, one limitation of using 1'-methyl-3-propoxy-1,4'-bipiperidine is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 1'-methyl-3-propoxy-1,4'-bipiperidine. One area of interest is its potential use in the treatment of anxiety and depression. Another area of interest is its potential use as a tool for studying the role of serotonin receptors in the brain. Additionally, researchers may explore the use of 1'-methyl-3-propoxy-1,4'-bipiperidine in combination with other drugs or therapies to enhance its effects. Finally, researchers may investigate the use of 1'-methyl-3-propoxy-1,4'-bipiperidine in other animal models or in human studies to further understand its potential applications.

Synthesis Methods

1'-methyl-3-propoxy-1,4'-bipiperidine can be synthesized by reacting 1-methylpiperidine-4-carboxylic acid with 3-propoxyamine in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide). The resulting product is then purified by column chromatography to obtain pure 1'-methyl-3-propoxy-1,4'-bipiperidine.

Scientific Research Applications

1'-methyl-3-propoxy-1,4'-bipiperidine has been extensively studied for its potential use in various scientific research applications. Some of the most promising research areas include its use as a tool for studying the role of serotonin receptors in the brain, as well as its potential use in the treatment of anxiety and depression.